Cas no 55890-20-5 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-)
55890-20-5 structure
Product Name:Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-
CAS No:55890-20-5
MF:C21H18O7
MW:382.363426685333
CID:375780
PubChem ID:10339853
Update Time:2025-04-19
Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)- Chemical and Physical Properties
Names and Identifiers
-
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-
- (5aS,8aR)-5-(7-methoxy-1,3-benzodioxol-5-yl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- austrobailignan 2
- 55890-20-5
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R-(5alpha,5aalpha,8aalpha))-
- (5R-(5alpha,5aalpha,8aalpha))-5,8,8a,9-Tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)furo(3',4:6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one
- Austrobailignan-2
- CHEMBL455113
- (5R,5aS,8aR)-5-(7-methoxy-1,3-benzodioxol-5-yl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- DTXSID70971293
- 5-(7-Methoxy-2H-1,3-benzodioxol-5-yl)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
-
- Inchi: 1S/C21H18O7/c1-23-16-4-11(5-17-20(16)28-9-27-17)18-13-6-15-14(25-8-26-15)3-10(13)2-12-7-24-21(22)19(12)18/h3-6,12,18-19H,2,7-9H2,1H3/t12-,18+,19+/m0/s1
- InChI Key: GROYKMASYUMFER-GESALYCCSA-N
- SMILES: O1C([C@H]2[C@H](C3=CC(=C4C(=C3)OCO4)OC)C3C=C4C(=CC=3C[C@H]2C1)OCO4)=O
Computed Properties
- Exact Mass: 382.10524
- Monoisotopic Mass: 382.105253
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.4
- XLogP3: 3.2
Experimental Properties
- Density: 1.423
- Boiling Point: 568.8°Cat760mmHg
- Flash Point: 251.2°C
- Refractive Index: 1.629
- PSA: 72.45
Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)- Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
55890-20-5 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(7-methoxy-1,3-benzodioxol-5-yl)-, (5R,5aS,8aR)-) Related Products
- 26543-89-5(2(3H)-Furanone,3,4-bis(1,3-benzodioxol-5-ylmethyl)dihydro-, (3R,4R)-)
- 477-49-6(Podophyllotoxone)
- 40456-51-7(2(3H)-Furanone,4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4-dimethoxyphenyl)methyl]dihydro-,(3R,4R)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk